4-Amino-1-[4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-5-iodo-2-pyrimidinone

• CAS No.: 611-53-0
• Product Name: 4-Amino-1-[4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-5-iodo-2-pyrimidinone
• Molecular Formula: C9H12IN3O4
• Molecular Weight: 353.11 g/mol
• IUPAC Name: 4-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidin-2-one
• Standard InChI: InChI=1S/C9H12IN3O4/c10-4-2-13(9(16)12-8(4)11)7-1-5(15)6(3-14)17-7/h2,5-7,14-15H,1,3H2,(H2,11,12,16)
• Standard InChIKey: WEVJJMPVVFNAHZ-RRKCRQDMSA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=C(C(=NC2=O)N)I)CO)O
• SMILES: C1C(C(OC1N2C=C(C(=NC2=O)N)I)CO)O
• Canonical SMILES: C1C(C(OC1N2C=C(C(=NC2=O)N)I)CO)O
• Appearance: Solid powder
• Description: Ibacitabine is an iodinated analog of deoxycytidine used topically in the treatment of herpes labialis.; Ibacitabine is a pyrimidine 2'-deoxyribonucleoside.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2'-deoxy-5-iodocytidine; 5-iodo-2'-deoxycytidine; 5-iodo-2'-deoxycytidine, 125I-labeled; 5-iododeoxycytidine; iododeoxycytidine
• Reference: 1: Serpentier-Daude A, Collet E, Didier AF, Touraud JP, Sgro C, Lambert D. [Contact dermatitis to topical antiviral drugs]. Ann Dermatol Venereol. 2000 Feb;127(2):191-3. French. PubMed PMID: 10739980.
• PubChem Compound: 352555
• Last Modified: Nov 11 2021